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Compound of Interest

Compound Name: 3-(Octylthio)propanenitrile

Cat. No.: B15077870

An In-depth Technical Guide to 3-
(Octylthio)propanenitrile and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Octylthio)propanenitrile, also
known by its synonym 3-(octylsulfanyl)propanenitrile. Due to the limited availability of published
experimental data for this specific compound, this document focuses on its chemical identity, a
plausible synthetic route based on established chemical principles, and standard
characterization methodologies. The information presented herein is intended to serve as a
foundational resource for researchers interested in the synthesis and evaluation of this and
related long-chain alkylthionitriles.

Chemical Identity and Properties

3-(Octylthio)propanenitrile is an organic compound containing a nitrile functional group and
an octyl thioether moiety.

Table 1: Chemical Identifiers for 3-(Octylthio)propanenitrile
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Identifier Value

IUPAC Name 3-(octylsulfanyl)propanenitrile

3-(Octylthio)propanenitrile, 3-
Synonyms (Octylthio)propionitrile, 1-(2-

Cyanoethylthio)octane

CAS Number 35652-59-6
Molecular Formula Ci11H21NS
Molecular Weight 199.36 g/mol

Table 2: Computed Physicochemical Properties of 3-(Octylthio)propanenitrile

Property Value Source
Molecular Weight 199.36 g/mol PubChem
XLogP3-AA 4.2 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 9 PubChem
Exact Mass 199.13947 g/mol PubChem
Topological Polar Surface Area  23.8 A2 PubChem
Heavy Atom Count 13 PubChem

Note: The data in Table 2 are computationally generated and have not been experimentally
verified in publicly available literature.

Synthesis of 3-(Octylthio)propanenitrile

The most probable and efficient synthetic route to 3-(Octylthio)propanenitrile is the base-
catalyzed Michael addition of 1-octanethiol to acrylonitrile. This reaction is a classic example of
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a thiol-ene "click" reaction, known for its high efficiency and atom economy.

Proposed Reaction Scheme

Reactants

Acrylonitrile
CH2=CHCN

1-Octanethiol

o Product
CHs(CHz2)7SH + Acrylonitrile

D> 3-(Octylthio)propanenitrile
Catalyst CH3(CH2)7S(CH2)2CN

Base (e.g., Triethylamine)

Click to download full resolution via product page

Caption: Proposed synthesis of 3-(Octylthio)propanenitrile.

Detailed Experimental Protocol

Materials:

1-Octanethiol (reagent grade)

Acrylonitrile (stabilized, reagent grade)

Triethylamine (reagent grade) or other suitable base catalyst

Anhydrous solvent (e.g., ethanol, tetrahydrofuran)

Hydrochloric acid (1 M solution)

Saturated sodium bicarbonate solution
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Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate (HPLC grade)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1-octanethiol (1 equivalent) in the chosen anhydrous solvent.

« Addition of Catalyst: Add a catalytic amount of triethylamine (e.g., 0.1 equivalents) to the
solution.

» Addition of Acrylonitrile: Slowly add acrylonitrile (1.1 equivalents) to the stirred solution at
room temperature. The reaction is exothermic, and cooling may be necessary to maintain the
temperature.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up: Once the reaction is complete, dilute the mixture with a suitable organic solvent
(e.g., ethyl acetate) and wash sequentially with 1 M HCI, saturated sodium bicarbonate
solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexane as the eluent.

Purification and Characterization Workflow
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Caption: Purification and characterization workflow.

Potential Biological Activity and Applications

There is currently no publicly available information on the biological activity, mechanism of
action, or involvement in any signaling pathways of 3-(Octylthio)propanenitrile.

The nitrile functional group is present in a number of pharmaceutical compounds and can act
as a bioisostere for other functional groups. The long alkyl chain suggests that the molecule will
have significant lipophilicity.
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Potential areas of investigation for this class of compounds could include:

» Antimicrobial activity: The lipophilic nature might facilitate interaction with microbial cell
membranes.

e Enzyme inhibition: The nitrile group can interact with active sites of certain enzymes.

 Intermediate in organic synthesis: This compound could serve as a building block for more
complex molecules in drug discovery programs.

Toxicity and Safety

No specific toxicity data for 3-(Octylthio)propanenitrile is available. However, general
precautions for handling nitriles should be followed. Alkyl nitriles can be toxic if ingested,
inhaled, or absorbed through the skin. They may also be combustible and produce toxic fumes,
including hydrogen cyanide, upon decomposition.

General Safety Precautions:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid inhalation, ingestion, and skin contact.

Keep away from heat, sparks, and open flames.

Conclusion

3-(Octylthio)propanenitrile is a compound for which there is a notable lack of experimental
data in the scientific literature. This guide has outlined its chemical identity based on available
database information and proposed a robust synthetic pathway via a base-catalyzed Michael
addition. The provided experimental protocol and characterization workflow offer a starting
point for researchers wishing to synthesize and study this molecule. Further research is
required to determine its physical and chemical properties, biological activity, and potential
applications.
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 To cite this document: BenchChem. [Synonyms for 3-(Octylthio)propanenitrile such as 3-
(octylsulfanyl)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15077870#synonyms-for-3-octylthio-propanenitrile-
such-as-3-octylsulfanyl-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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